rac Ibuprofen-d3

Description

Racemic Ibuprofen-d3, also known as rac Ibuprofen-d3, is a deuterated form of ibuprofen, a non-steroidal anti-inflammatory drug (NSAID). It is created by incorporating deuterium atoms into the ibuprofen molecule, often through catalytic hydrogenation using deuterium gas. Due to the presence of deuterium atoms, it is utilized as an internal standard in analytical methods like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to quantify ibuprofen and its metabolites. Rac Ibuprofen-d3 targets cyclooxygenase (COX) enzymes, inhibiting their activity and reducing the production of prostaglandins, which are mediators of inflammation and pain. The compound affects the prostaglandin-endoperoxide synthase pathway, reducing inflammation and pain.

The synthesis of Racemic Ibuprofen-d3 involves incorporating deuterium atoms into the ibuprofen molecule, commonly achieved through the catalytic hydrogenation of ibuprofen in the presence of deuterium gas, often using a palladium or platinum catalyst under high pressure and temperature. Industrially, the production follows similar synthetic routes on a larger scale, using high-pressure reactors and specialized equipment to handle deuterium gas safely, with optimized reaction conditions to maximize yield and purity. Quality control measures are implemented to ensure its suitability for analytical applications.

Similar compounds include dexibuprofen and naproxen. Dexibuprofen is a single enantiomer of ibuprofen with similar anti-inflammatory properties but is more potent. Naproxen is another NSAID that has comparable anti-inflammatory and analgesic effects. Rac Ibuprofen-d3's uniqueness arises from the presence of deuterium atoms, which allows for accurate quantification and differentiation from non-deuterated ibuprofen in complex biological settings.

• CAS No.: 121662-14-4
• Product Name: rac Ibuprofen-d3
• Molecular Formula: C13H18O2
• Molecular Weight: 209.3 g/mol
• IUPAC Name: 3,3,3-trideuterio-2-[4-(2-methylpropyl)phenyl]propanoic acid
• Standard InChI: InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/i3D3
• Standard InChIKey: HEFNNWSXXWATRW-HPRDVNIFSA-N
• SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
• Appearance: Assay:≥99% deuterated forms (d1-d3)A crystalline solid
• Synonyms: 2-(4-Isobutylphenyl)propionic Acid-d3
• PubChem Compound: 12225947
• Last Modified: Sep 16 2023